Imino(methyl)(pyrimidin-2-yl)-lambda6-sulfanone

• IUPAC Name: imino-methyl-oxo-pyrimidin-2-yl-λ6-sulfane
• InChI: InChI=1S/C5H7N3OS/c1-10(6,9)5-7-3-2-4-8-5/h2-4,6H,1H3
• InChI Key: FSGRWNRLVOMTOT-UHFFFAOYSA-N
• Canonical SMILES: CS(=N)(=O)C1=NC=CC=N1
• Molecular Formula: C5H7N3OS
• Molecular Weight: 157.20 g/mol

Description

Pyrimidin-2-yl derivatives are known to exhibit a wide range of pharmacological activities and have been employed in the design of privileged structures in medicinal chemistry. They are used in the synthesis of bioactive compounds such as imidazolidine- and tetrahydropyrimidine-2-thione derivatives.

Synthesis Analysis

A convenient and affordable synthetic pathway for obtaining new α-aminoamidines, which can be applied as substrates for further transformations and synthesis of imidazole- and pyrimidine-containing building blocks, has been proposed. This involves starting from aminonitriles.

Molecular Structure Analysis

The structures of synthetic derivatives were confirmed using FT-IR, 1 H-NMR, and 13 C-NMR spectra and elemental analysis.

Chemical Reactions Analysis

The prepared compounds differ from each other by the substitutions of their amino group and of their phenyl ring. The key stage of the approach is a procedure of hydrogenation of O-acetyl-substituted aminooximes in the presence of a palladium catalyst.

Physical And Chemical Properties Analysis

One of the synthesized compounds, 6-(5-((3-bromophenyl)carbamoyl)pyrimidin-2-yl)nicotinic acid, is a white solid with a melting point of 310–311 °C.

Scientific Research Applications

Pyrroline-Ring Formation

The thermal reaction of certain amino acid esters, including those related to Imino(methyl)(pyrimidin-2-yl)-lambda6-sulfanone, has been used for the stereoselective generation of 2,3-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidin-4(1H)-one derivatives, an important process in organic chemistry (Noguchi et al., 2003).

Synthesis of Sulfanyl Pyrimidin-4(3H)-one Derivatives

Studies have shown the successful synthesis of new heterocyclic sulfanyl pyrimidin-4(3H)-one derivatives. These compounds are synthesized using simple and efficient methods, demonstrating the versatility of pyrimidine-based structures in chemical synthesis (Bassyouni & Fathalla, 2013).

Synthesis of 2-Imino-7-methyl-2,3-dihydroimidazo[1,2-a]-pyrimidin-5(1H)-ones

The synthesis of 2-imino-7-methyl-2,3-dihydroimidazo[1,2-a]-pyrimidin-5(1H)-ones has been achieved through a reaction involving alkylthio-6-methyl-4-oxopyrimidin derivatives, demonstrating the potential of imino pyrimidines in generating novel organic compounds (Jakubkienė et al., 2008).

Substituted Pyrimidines Research

Research on 1,3-Dimethyl-1,2-dihydro-2-imino-4(3H)pyrimidinone, a related compound, has shown its utility in understanding tautomerism and uv spectra in pyrimidine chemistry. These studies offer insights into the structural and electronic properties of pyrimidine derivatives (Maehr et al., 1977).

Synthesis of Novel Pyrimidine Derivatives

The synthesis of novel pyrimidine derivatives containing thioether and aryl moieties has been reported, highlighting the diverse applications of pyrimidine chemistry in creating new compounds with potential biological activities (Li et al., 2012).

Mechanism of Action

The 2-aminopyrimidines were tested for their in vitro activities against a causative organism of sleeping sickness, Trypanosoma brucei rhodesiense, as well as against a causative organism of malaria, Plasmodium falciparum NF54.

Future Directions

There is a great demand for antiplasmodial compounds with alternative mechanisms of action. Therefore, the development of new efficient antitrypanosomal compounds with less side effects is an urgent need.